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Compound of Interest

Compound Name: VAN GEL B

CAS No.: 12199-37-0

Cat. No.: B1172063

Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet for VAN GEL® B

This technical guide provides a comprehensive overview of the material safety and property

data for VAN GEL® B, a naturally-occurring, highly refined magnesium aluminum silicate.[1][2]

VAN GEL® B is primarily utilized as a thixotropic agent, suspension stabilizer, emulsion

optimizer, and rheology modifier in a variety of aqueous systems.[3][4][5] Its applications span

across industries, including its use in latex paints, industrial and institutional cleaners, and

agricultural suspensions.[2][6][7] This document is intended for researchers, scientists, and

drug development professionals to provide key data and procedural insights.

Chemical and Physical Properties
VAN GEL® B is identified as a smectite clay with the IUPAC name Magnesium Aluminum

Silicate and CAS number 12199-37-0.[3][8] The material is presented as off-white, odorless,

small granules.[1]
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Property Value Test Condition

Appearance Small granules -

Color Off-white -

Odor None -

Density 2.6 g/cc (21.7 lbs/gal) -

pH 8.5 to 9.5 4% aqueous dispersion

Moisture 8% maximum At time of shipment

Toxicological and Safety Data
The Safety Data Sheet (SDS) for VAN GEL® B indicates that while it is not classified as a

hazardous substance under the OSHA Hazard Communication Standard (29 CFR 1910.1200),

it is crucial to handle it with care.[8] The primary hazards are mechanical irritation and the

potential for lung injury upon prolonged inhalation of dust.[8] The material can also become

slippery when wet.[8]

Key Safety Information:

Acute Effects: May cause mechanical eye and skin irritation.[8]

Chronic Effects: Prolonged or excessive inhalation of dust may lead to lung injury.[8] It may

also aggravate pre-existing respiratory conditions.[8]

Carcinogenicity, Mutagenicity, Teratogenicity, Reproductive Toxicity: No known significant

effects or critical hazards.[8] Specific toxicological studies on these endpoints are not

available in the provided documentation.[8]

First Aid Measures: In case of contact, it is advised to follow standard first aid procedures for

physical irritants. If medical advice is needed, have the product container or label at hand.[8]

Experimental Protocols
Preparation of Aqueous Dispersions
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The performance of VAN GEL® B as a rheological modifier is highly dependent on its proper

dispersion and hydration in water. The following protocol is recommended for achieving a

stable and effective dispersion.[1][9]

Materials and Equipment:

VAN GEL® B

Water (free of additives)

High-shear mixer

Procedure:

Add VAN GEL® B to the initial charge of water. To ensure optimal hydration, the water

should be free of any additives such as preservatives or chelating agents, as these can

interfere with the formation of the colloidal structure.[9]

Disperse at high speed using a conventional high-shear mixer.

Continue mixing until a Hegman fineness of 7 is achieved. This typically takes 5 to 10

minutes.[1]

Once the desired fineness is reached, the remaining formulation ingredients can be added

and processed as usual.[1]

The efficiency of hydration is directly related to the energy input; higher shear results in quicker

hydration.[9]

Diagram: VAN GEL® B Dispersion and Hydration Workflow
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Click to download full resolution via product page

Caption: Workflow for the dispersion and hydration of VAN GEL® B in an aqueous medium.

Handling and Storage
Proper handling and storage of VAN GEL® B are essential to maintain its quality and ensure

safety.

Handling:

Avoid generating excessive dust.[8]

Use with adequate ventilation.[8]

Avoid breathing dust.[8]

Material becomes slippery when wet.[8]

Storage:

Store in a dry place.[8]

Keep containers closed when not in use.[8]

Store away from direct sunlight.[8]

Logical Relationships in Formulation
VAN GEL® B exhibits synergistic effects when combined with certain organic thickeners,

enhancing the overall rheological properties of the formulation.[3][4]

Synergy with Thickeners:

Xanthan Gum and Carboxymethylcellulose (CMC): Combinations with these thickeners

result in greater thickening, stabilizing, and suspending properties than what can be

achieved with the individual components alone.[3][4]
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Nonionic Cellulosic Thickeners: For optimal results with thickeners like hydroxyethyl

cellulose, hydroxypropyl cellulose, methyl cellulose, or hydroxypropylmethyl cellulose, a ratio

of 0.5 to 1.0 part VAN GEL® B to 1.0 part of the cellulosic thickener is recommended.[1]

Diagram: Synergistic Thickening Mechanism
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Caption: Logical relationship demonstrating the synergistic effects of VAN GEL® B with organic

thickeners.

In conclusion, VAN GEL® B is a versatile and economical rheology modifier with a favorable

safety profile for its intended industrial applications. While detailed quantitative toxicological

data and specific experimental protocols for all listed properties are not extensively available in

public documentation, the provided information on its physical properties, safe handling, and

formulation synergies allows for its effective and safe use in various aqueous systems. For

specific, in-depth toxicological assessments or unpublished experimental data, direct contact

with the manufacturer, Vanderbilt Minerals, LLC, is recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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